![molecular formula C21H21FN2O4S B524447 1-[2-Fluoro-5-(oxiran-2-yl)phenyl]sulfonyl-3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)urea](/img/structure/B524447.png)
1-[2-Fluoro-5-(oxiran-2-yl)phenyl]sulfonyl-3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)urea
Overview
Description
CRID2 is an irreversible inhibitor of IL-1ß processing.
Scientific Research Applications
Novel Synthesis and Anti-inflammatory Applications
A novel synthesis method for an anti-inflammatory agent closely related to the chemical compound has been developed. This synthesis involved a complex process starting from ethyl 3-furoate, leading to the production of an anti-inflammatory agent (Urban et al., 2003).
Antimicrobial Activities
New biologically active derivatives, closely related to the specified compound, have been synthesized and demonstrated moderate to excellent antimicrobial activities against various bacterial and fungal strains. This indicates potential applications of such compounds in antimicrobial treatments (Mannam et al., 2020).
Potential as Human Soluble Epoxide Hydrolase Inhibitors
A series of compounds, including those structurally similar to the specified chemical, have been synthesized with potential as human soluble epoxide hydrolase inhibitors. This suggests a possible application in therapeutic treatments targeting related enzymes (Danilov et al., 2020).
Herbicide Degradation and Environmental Impact
Studies have focused on the degradation of sulfonylurea herbicides, closely related to the compound , in soil conditions. These studies are crucial for understanding the environmental impact and breakdown of such herbicides in agricultural settings (Kim et al., 2003).
properties
Molecular Formula |
C21H21FN2O4S |
|---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
2-Fluoro-N-((1,2,3,5,6,7-hexahydro-s-indacen-4-yl)carbamoyl)-5-(oxiran-2-yl)benzenesulfonamide |
InChI |
InChI=1S/C21H21FN2O4S/c22-17-8-7-14(18-11-28-18)10-19(17)29(26,27)24-21(25)23-20-15-5-1-3-12(15)9-13-4-2-6-16(13)20/h7-10,18H,1-6,11H2,(H2,23,24,25) |
InChI Key |
LEXAJVGXNOYXDE-UHFFFAOYSA-N |
SMILES |
O=S(C1=CC(C2OC2)=CC=C1F)(NC(NC3=C4CCCC4=CC5=C3CCC5)=O)=O |
Canonical SMILES |
C1CC2=CC3=C(CCC3)C(=C2C1)NC(=O)NS(=O)(=O)C4=C(C=CC(=C4)C5CO5)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CRID-2; CRID 2; CRID2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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